Cas no 285560-96-5 (3-Cyclohexene-1-carboxylicacid, 2-amino-, (1R,2S)-)

• Product Name: 3-Cyclohexene-1-carboxylicacid, 2-amino-, (1R,2S)-
• CAS No: 285560-96-5
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 248524
• PubChem ID: 2734696
• Update Time: 2025-04-19

3-Cyclohexene-1-carboxylicacid, 2-amino-, (1R,2S)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylicacid, 2-amino-, (1R,2S)-
• (1R,2S)-2-Amino-3-cyclohexene-1-carboxylicacid
• (1R,2S)-2-AMINO-CYCLOHEX-3-ENECARBOXYLIC ACID
• 193673-65-3
• (1R,2S)-2-aminocyclohex-3-ene-1-carboxylic acid
• AKOS006280521
• CHEMBL1193036
• 3-Cyclohexene-1-carboxylicacid,2-amino-,(1R,2S)-rel-(9CI)
• DTXSID40927348
• Cis-2-Amino-cyclohex-3-enecarboxylic acid
• MFCD08437539
• 3-Cyclohexene-1-carboxylic acid, 2-amino-, (1R,2S)-
• 285560-96-5
• SCHEMBL5321377

• Inchi： 1S/C7H11NO2/c8-6-4-2-1-3-5(6)7(9)10/h2,4-6H,1,3,8H2,(H,9,10)/t5-,6+/m1/s1
• InChI Key： CIXNUOPCFXQTTK-RITPCOANSA-N
• SMILES： OC([C@@H]1CCC=C[C@@H]1N)=O

Computed Properties

• Exact Mass: 141.07903
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32